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Compound of Interest

Compound Name: 1,2-Bis(dimethylsilyl)benzene

Cat. No.: B094053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of 1,2-Bis(dimethylsilyl)benzene, a versatile

organosilicon compound. It covers its fundamental identifiers, physicochemical properties, a

detailed experimental protocol for its synthesis, and its key applications in scientific research

and development.

Core Identifiers and Properties
1,2-Bis(dimethylsilyl)benzene, also known as o-Phenylenebis(dimethylsilane), is a key

intermediate in organic synthesis. Its unique structure, featuring two dimethylsilyl groups ortho

to each other on a benzene ring, imparts specific reactivity and properties that are leveraged in

various chemical transformations.

Table 1: Identifiers for 1,2-Bis(dimethylsilyl)benzene
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Identifier Value

CAS Number 17985-72-7[1]

Molecular Formula C₁₀H₁₈Si₂[1]

Molecular Weight 194.42 g/mol [1]

Synonyms
o-Phenylenebis(dimethylsilane)[2], 1,2-

Phenylenebis(dimethylsilane)[1]

MDL Number MFCD00142462[1]

InChI
InChI=1S/C10H18Si2/c1-11(2)9-7-5-6-8-

10(9)12(3)4/h5-8,11-12H,1-4H3[3]

SMILES
C--INVALID-LINK--c1ccccc1--INVALID-LINK--

C[3]

Table 2: Physicochemical Properties of 1,2-Bis(dimethylsilyl)benzene

Property Value

Appearance Colorless to light yellow liquid

Boiling Point 101 °C at 13 mmHg[3]

Density 0.898 g/mL at 25 °C[3]

Refractive Index n20/D 1.51

Synthesis of 1,2-Bis(dimethylsilyl)benzene: An
Experimental Protocol
The synthesis of 1,2-Bis(dimethylsilyl)benzene can be achieved via a Grignard-type reaction

from 1,2-dibromobenzene and chlorodimethylsilane in tetrahydrofuran (THF). This method

avoids the use of carcinogenic solvents like hexamethylphosphoramide (HMPA) which was

used in earlier procedures for analogous compounds.

Experimental Procedure:
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Materials:

1,2-Dibromobenzene

Magnesium (Mg) turnings

Chlorodimethylsilane (Me₂(H)SiCl)

Anhydrous Tetrahydrofuran (THF)

An inert atmosphere (e.g., Nitrogen or Argon)

Reaction Setup: A dry, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen/argon inlet is used. The entire apparatus should be thoroughly

flame-dried or oven-dried before use to exclude moisture.

Procedure:

Grignard Reagent Formation: To the reaction flask containing magnesium turnings under an

inert atmosphere, a solution of 1,2-dibromobenzene in anhydrous THF is added dropwise via

the dropping funnel. The reaction is initiated, if necessary, by gentle heating or the addition of

a small crystal of iodine. The mixture is then stirred until the magnesium is consumed,

forming the bis-Grignard reagent.

Silylation: The solution of the bis-Grignard reagent is cooled in an ice bath.

Chlorodimethylsilane is then added dropwise to the stirred solution at a rate that maintains

the reaction temperature below 10 °C.

Reaction Completion and Work-up: After the addition is complete, the reaction mixture is

allowed to warm to room temperature and stirred for several hours to ensure complete

reaction. The reaction is then quenched by the slow addition of a saturated aqueous solution

of ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate). The

combined organic extracts are washed with brine, dried over an anhydrous drying agent

(e.g., magnesium sulfate or sodium sulfate), and the solvent is removed under reduced
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pressure. The crude product is then purified by vacuum distillation to yield pure 1,2-
Bis(dimethylsilyl)benzene.

Spectroscopic Data
Table 3: Spectroscopic Data for 1,2-Bis(dimethylsilyl)benzene

Spectrum Type Data

¹H NMR Available[4]

¹³C NMR Predicted data available[5]

Mass Spectrometry Data available[4]

Applications in Research and Development
1,2-Bis(dimethylsilyl)benzene serves as a valuable precursor and reagent in several areas of

chemical synthesis and materials science.

Protecting Group Chemistry: It is utilized as a protecting group reagent for amines and amino

acids.[2]

Benzyne Precursors: This compound is a key starting material for the synthesis of efficient

benzyne precursors, which are highly reactive intermediates in organic synthesis.

Organic Synthesis: It is an important raw material in various organic transformations,

particularly in the introduction of silyl moieties into molecules.[6]

Materials Science: As a bifunctional organosilicon monomer, it can be used in the synthesis

of silicon-containing polymers and materials with tailored electronic and physical properties.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 1,2-
Bis(dimethylsilyl)benzene.
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Caption: Synthesis workflow for 1,2-Bis(dimethylsilyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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